Cas no 30574-97-1 (2-Butenenitrile,2-methyl-, (2E)-)
30574-97-1 structure
Product Name:2-Butenenitrile,2-methyl-, (2E)-
2-Butenenitrile,2-methyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenenitrile,2-methyl-, (2E)-
- (E)-2-Methyl-2-butenenitrile
- (2E)-2-methylbut-2-enenitrile
- 2-Butenenitrile, 2-methyl-, (E)-
- trans-2-Methyl-2-butenenitrile
- 2-METHYL-2-BUTENENITRILE
- (2E)-2-Methyl-2-butenenitrile #
- W-110783
- UNII-768X49F7XE
- 768X49F7XE
- Methyl-2-butenenitrile, 2E-
- DTXSID7027964
- CAS-4403-61-6
- DTXSID0025577
- DTXCID00809893
- Tiglonitrile
- M0839
- CROTONONITRILE, 2-METHYL-, (E)-
- Tox21_200317
- AKOS025295330
- EINECS 250-247-5
- (E)-2-methyl-crotononitrile
- NS00084368
- EN300-101458
- 4403-61-6
- NSC-44233
- 1-Methyl-1-propenyl Cyanide
- NCGC00257871-01
- trans-2-methyl-2-butenonitrile
- 2-methylbut-2-enenitrile
- TUBULONITRILE
- METHYL-2-BUTENENITRILE, (2E)-
- 2-Cyano-2-butene
- alpha-Methylcrotononitrile
- (E)-2-methylbut-2-enenitrile
- NSC44233
- MFCD00037169
- 2-Butenenitrile, 2-methyl-, (2E)-
- 30574-97-1
-
- MDL： MFCD00037169
- Inchi： 1S/C5H7N/c1-3-5(2)4-6/h3H,1-2H3/b5-3+
- InChI Key： IHXNSHZBFXGOJM-HWKANZROSA-N
- SMILES： N#C/C(/C)=C/C
Computed Properties
- Exact Mass: 81.05791
- Monoisotopic Mass: 81.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Density: 0.828
- Boiling Point: 123.6°Cat760mmHg
- Flash Point: less than 67° F (NTP, 1992)
- Refractive Index: 1.425
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 23.79
2-Butenenitrile,2-methyl-, (2E)- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
30574-97-1 (2-Butenenitrile,2-methyl-, (2E)-) Related Products
- 13166-10-4(2-Isopropylidenemalononitrile)
- 4403-61-6(2-Methyl-2-butenenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
